Cas no 695814-83-6 (2-Amino-5,6-dihydrothiazolo[4,5-c]pyridin-7(4H)-one)

• Product Name: 2-Amino-5,6-dihydrothiazolo[4,5-c]pyridin-7(4H)-one
• CAS No: 695814-83-6
• MF: C₆H₇N₃OS
• MW: 169.204279184341
• CID: 5957242
• Update Time: 2025-06-23

2-Amino-5,6-dihydrothiazolo[4,5-c]pyridin-7(4H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5,6-dihydrothiazolo[4,5-c]pyridin-7(4H)-one

• Inchi： 1S/C6H7N3OS/c7-6-9-3-1-8-2-4(10)5(3)11-6/h8H,1-2H2,(H2,7,9)
• InChI Key： AHFRQAJEJQHKJJ-UHFFFAOYSA-N
• SMILES： C1NCC(=O)C2SC(N)=NC1=2

Experimental Properties

• Density: 1.487±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 411.1±33.0 °C(Predicted)
• pka: 4.25±0.20(Predicted)

Additional information on 2-Amino-5,6-dihydrothiazolo[4,5-c]pyridin-7(4H)-one

Introduction to 2-Amino-5,6-dihydrothiazolo[4,5-c]pyridin-7(4H)-one (CAS No. 695814-83-6) and Its Emerging Applications in Chemical Biology

The compound 2-Amino-5,6-dihydrothiazolo[4,5-c]pyridin-7(4H)-one (CAS No. 695814-83-6) represents a structurally intriguing heterocyclic scaffold that has garnered significant attention in the field of chemical biology and drug discovery. This bicyclic molecule, featuring a fused thiazole and pyridine ring system, possesses unique chemical and pharmacological properties that make it a promising candidate for the development of novel therapeutic agents. The presence of both amino and carbonyl functionalities within its framework allows for diverse modifications, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the potential of 2-Amino-5,6-dihydrothiazolo[4,5-c]pyridin-7(4H)-one as a key intermediate in the design of small-molecule inhibitors targeting various biological pathways. Its structural motif is particularly relevant in the context of enzyme inhibition, where the precise arrangement of nitrogen and sulfur atoms facilitates selective binding to active sites. For instance, studies have demonstrated its utility in developing inhibitors for enzymes involved in cancer metabolism and inflammation, underscoring its therapeutic relevance.

The pharmacological profile of 2-Amino-5,6-dihydrothiazolo[4,5-c]pyridin-7(4H)-one has been extensively explored through both computational modeling and experimental validation. Computational studies have predicted its binding affinity to several protein targets, while experimental assays have confirmed its ability to modulate enzyme activity in vitro. These findings align with emerging research indicating that heterocyclic compounds derived from thiazole-pyridine hybrids exhibit potent biological effects. The compound’s ability to interact with biological macromolecules suggests its potential as a scaffold for drug development across multiple therapeutic areas.

In the realm of drug discovery, the synthesis of 2-Amino-5,6-dihydrothiazolo[4,5-c]pyridin-7(4H)-one derivatives has been optimized to enhance bioavailability and target specificity. Advances in synthetic methodologies have enabled the introduction of various substituents at strategic positions within the molecule, allowing for fine-tuning of its pharmacokinetic properties. Such modifications are crucial for improving drug-like characteristics, including solubility, metabolic stability, and cell permeability. The versatility of this scaffold has also facilitated its incorporation into libraries of compounds used in high-throughput screening campaigns aimed at identifying novel bioactive molecules.

One particularly noteworthy application of 2-Amino-5,6-dihydrothiazolo[4,5-c]pyridin-7(4H)-one lies in its role as a precursor for kinase inhibitors. Kinases are a family of enzymes central to numerous cellular processes, and their dysregulation is implicated in a wide range of diseases, including cancer. By designing derivatives of this compound that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt aberrant signaling pathways without affecting normal cellular functions. Preliminary results from preclinical studies suggest that certain analogs exhibit significant antitumor activity by inhibiting key kinases involved in cell proliferation and survival.

The compound’s structural features also make it an attractive candidate for exploring new mechanisms of action beyond kinase inhibition. For example, its ability to engage with other enzyme families has been investigated in the context of metabolic disorders. Research has shown that derivatives of 2-Amino-5,6-dihydrothiazolo[4,5-c]pyridin-7(4H)-one can modulate enzymes involved in glucose metabolism and lipid biosynthesis, offering potential therapeutic benefits for conditions such as diabetes and hyperlipidemia. These findings highlight the broad applicability of this scaffold in addressing diverse metabolic challenges.

Furthermore, the chemical diversity inherent in 2-Amino-5,6-dihydrothiazolo[4,5-c]pyridin-7(4H)-one has been leveraged to develop compounds with antimicrobial properties. Antibiotic resistance remains a critical global health issue, necessitating the discovery of novel antimicrobial agents with unique mechanisms of action. Derivatives of this heterocyclic compound have demonstrated efficacy against Gram-positive bacteria by interfering with essential bacterial processes such as DNA replication and protein synthesis. Such findings underscore the compound’s potential as a lead structure for combating resistant bacterial infections.

The synthesis and characterization of 2-Amino-5,6-dihydrothiazolo[4,5-c]pyridin-7(4H)-one have also benefited from innovations in analytical chemistry techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its molecular structure and confirming the identity of synthetic intermediates. These methods provide critical data for understanding how structural modifications influence biological activity. Additionally, computational tools such as molecular dynamics simulations have been employed to model interactions between the compound and biological targets at an atomic level.

The future prospects for 2-Amino-5,6-dihydrothiazolo[4,5-c]pyridin-7(4H)-one are promising given its versatility as a drug discovery scaffold. Ongoing research aims to expand its utility by exploring new synthetic pathways and investigating its interactions with additional biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development pipeline for derivatives with enhanced therapeutic potential. As our understanding of molecular interactions continues to evolve，this compound is poised to play an increasingly significant role in addressing unmet medical needs.